4-chloro-1-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-3-carboxamide

• Molecular Formula: C9H9ClN4O2
• Molecular Weight: 240.64 g/mol
• IUPAC Name: 4-chloro-1-methyl-N-(5-methyl-1,2-oxazol-3-yl)pyrazole-3-carboxamide
• InChI: InChI=1S/C9H9ClN4O2/c1-5-3-7(13-16-5)11-9(15)8-6(10)4-14(2)12-8/h3-4H,1-2H3,(H,11,13,15)
• InChI Key: XBLPHJGYMWTRJC-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NO1)NC(=O)C2=NN(C=C2Cl)C

Description

4-chloro-1-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-3-carboxamide is a synthetic organic compound that belongs to the class of pyrazole derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 4-chloro-1-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-3-carboxamide typically involves the following steps:

Formation of the pyrazole ring: This can be achieved through the reaction of hydrazine with a 1,3-diketone.

Chlorination: The pyrazole ring is then chlorinated using a chlorinating agent such as thionyl chloride.

Formation of the oxazole ring: This involves the cyclization of an appropriate precursor, such as an α-haloketone with an amide.

Coupling reaction: The final step involves coupling the chlorinated pyrazole with the oxazole derivative under suitable conditions, often using a base like triethylamine.

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the above synthetic routes to improve yield, purity, and cost-effectiveness. This may include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, often using oxidizing agents like potassium permanganate or hydrogen peroxide.

Reduction: Reduction reactions can be carried out using reducing agents such as lithium aluminum hydride or sodium borohydride.

Substitution: The chloro group in the compound can be substituted with other nucleophiles, such as amines or thiols, under appropriate conditions.

Common Reagents and Conditions

Oxidation: Potassium permanganate in acidic or basic medium.

Reduction: Lithium aluminum hydride in dry ether.

Substitution: Nucleophiles like amines in the presence of a base such as sodium hydroxide.

Major Products

Oxidation: Formation of carboxylic acids or ketones.

Reduction: Formation of alcohols or amines.

Substitution: Formation of substituted pyrazole derivatives.

Scientific Research Applications

Chemistry

Catalysis: The compound can be used as a ligand in coordination chemistry for catalysis.

Material Science: It can be incorporated into polymers or other materials to impart specific properties.

Biology

Enzyme Inhibition: The compound may act as an inhibitor for certain enzymes, making it useful in biochemical research.

Antimicrobial Activity: It may exhibit antimicrobial properties, making it a candidate for drug development.

Medicine

Drug Development: The compound can be studied for its potential therapeutic effects, such as anti-inflammatory or anticancer activities.

Industry

Agriculture: It may be used as a pesticide or herbicide due to its biological activity.

Pharmaceuticals: It can be a precursor for the synthesis of more complex pharmaceutical agents.

Mechanism of Action

The mechanism of action of 4-chloro-1-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-3-carboxamide involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound may inhibit or activate these targets, leading to various biological effects. The exact pathways involved would depend on the specific application and target.

Comparison with Similar Compounds

Similar Compounds

4-chloro-1-methyl-1H-pyrazole-3-carboxamide: Lacks the oxazole ring.

1-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-3-carboxamide: Lacks the chloro group.

4-chloro-1-methyl-1H-pyrazole-3-carboxylic acid: Has a carboxylic acid group instead of the carboxamide.

Uniqueness

The presence of both the chloro and oxazole groups in 4-chloro-1-methyl-N-(5-methyl-1,2-oxazol-3-yl)-1H-pyrazole-3-carboxamide makes it unique compared to its analogs. These functional groups can significantly influence its chemical reactivity and biological activity, making it a compound of interest for various applications.